Ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate

• IUPAC Name: ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate
• InChI: InChI=1S/C7H11N3O3/c1-2-12-7(11)6-9-5(3-4-8)13-10-6/h2-4,8H2,1H3
• InChI Key: PFCATDAIDKUEFO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=N1)CCN
• Molecular Formula: C7H11N3O3
• DSSTOX Substance ID: DTXSID60439559
• Molecular Weight: 185.18 g/mol
• CAS No.: 790207-00-0

Description

Ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate is a useful research compound. Its molecular formula is C7H11N3O3 and its molecular weight is 185.18 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Biological Significance

1,3,4-Oxadiazoles, including derivatives similar to Ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate, have been extensively studied for their diverse synthetic methods and significant biological activities. These compounds are synthesized using various strategies, including intramolecular dehydration, interaction with carbon disulfide, and microwave synthesis, among others. These methodologies enable the creation of bio-promising hybrid structures with potential antitumor, antifungal, antituberculous, antimalarial, and antibacterial properties. The versatility in synthesis and the broad spectrum of biological activity make these compounds attractive for biologically oriented drug synthesis (BIODS) (Karpenko, Panasenko, & Knysh, 2020).

Therapeutic Potential and Pharmacological Activities

1,3,4-Oxadiazoles demonstrate a wide array of pharmacological effects, including anticancer, antifungal, antibacterial, antitubercular, anti-inflammatory, antineuropathic, and antihypertensive activities. The structural feature of the 1,3,4-oxadiazole ring facilitates effective binding with various enzymes and receptors, eliciting these bioactivities through multiple weak interactions. This characteristic has positioned 1,3,4-oxadiazoles as a focal point of medicinal chemistry research, paving the way for the development of novel medicinal agents with high therapeutic potency (Verma, Khan, Akhtar, Alam, Akhter, & Shaquiquzzaman, 2019).

Role in Drug Development

The 1,3,4-oxadiazole nucleus serves as a key structural element in the synthesis of new drug candidates, showing efficacy in treating a variety of diseases with potentially lower toxicity. These compounds are explored for their utility across a spectrum of pharmacological applications, including antiviral, analgesic, anti-inflammatory, and antiparasitic effects, among others. The exploration of 1,3,4-oxadiazoles in drug development is driven by their ability to act as surrogates of carboxylic acids, carboxamides, and esters, showcasing their importance in the chemistry of nitrogen-containing heterocycles (Rana, Salahuddin, & Sahu, 2020).

Mechanism of Action

The mechanism of action of this compound is not known without additional context. If it’s a drug, it would depend on the specific biological target. If it’s a reagent in a chemical reaction, it would depend on the reaction conditions and other reactants.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the development of new pharmaceuticals, as a reagent in chemical synthesis, or in materials science.